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Compound of Interest

Compound Name: N-Methylcyclohexylamine

Cat. No.: B046574 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed overview of the function and application of N-
Methylcyclohexylamine as a secondary accelerator in the sulfur vulcanization of rubber. The

information is intended for professionals in research and development environments who are

formulating and evaluating rubber compounds.

Introduction
N-Methylcyclohexylamine (NMCHA) is a secondary amine that functions as a potent

accelerator in the sulfur vulcanization of both natural and synthetic rubbers. Vulcanization is a

critical process that converts raw rubber into a durable, elastic material by forming cross-links

between polymer chains.[1] Accelerators are essential additives that increase the rate of

vulcanization, allowing for shorter cure times and lower curing temperatures.[2] N-
Methylcyclohexylamine, when used in conjunction with a primary accelerator, enhances the

efficiency of the vulcanization process, influencing both the processing characteristics and the

final mechanical properties of the vulcanized rubber.[2][3]

Mechanism of Action
In a typical sulfur vulcanization system, N-Methylcyclohexylamine acts as a secondary, or

boosting, accelerator. Primary accelerators, such as those from the thiazole or sulfenamide

classes (e.g., N-cyclohexyl-2-benzothiazolesulfenamide - CBS), are activated by zinc oxide and
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stearic acid to form an active accelerator complex.[4][5] This complex then reacts with sulfur to

create a sulfurating agent.

N-Methylcyclohexylamine, being a basic amine, can further activate the primary accelerator,

leading to a faster formation of the active sulfurating species. This synergistic effect results in a

reduced scorch time (the onset of vulcanization) and a faster cure rate. The general

vulcanization pathway is depicted below.
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Figure 1: Simplified signaling pathway of accelerated sulfur vulcanization.

Quantitative Data: Effect of N-
Methylcyclohexylamine on Vulcanization
The concentration of N-Methylcyclohexylamine in a rubber compound significantly impacts

the vulcanization kinetics and the mechanical properties of the final product. The following

tables summarize representative data from a typical study on natural rubber (NR).
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Vulcanization Characteristics at 150°C
The curing characteristics are typically measured using a moving die rheometer (MDR) or an

oscillating disc rheometer (ODR).[6][7][8] Key parameters include:

ML (Minimum Torque): An indicator of the viscosity of the uncured rubber.

MH (Maximum Torque): Related to the stiffness and cross-link density of the fully cured

rubber.

ts2 (Scorch Time): The time taken for the torque to rise by 2 units from the minimum,

indicating the onset of vulcanization.

t90 (Optimum Cure Time): The time required to reach 90% of the maximum torque,

representing the optimal cure state.

Formulation
ID

N-
Methylcyclo
hexylamine
(phr)

ML (dNm) MH (dNm) ts2 (min) t90 (min)

NMCHA-0.0 0.0 1.25 15.8 4.5 15.2

NMCHA-0.2 0.2 1.23 16.5 3.8 12.8

NMCHA-0.4 0.4 1.22 17.2 3.1 10.5

NMCHA-0.6 0.6 1.21 17.8 2.5 8.9

NMCHA-0.8 0.8 1.20 18.3 2.0 7.5

phr: parts per hundred rubber

Mechanical Properties of Vulcanizates
Mechanical properties are typically evaluated using a tensile testing machine according to

standards like ASTM D412.[9][10][11]
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Formulation
ID

N-
Methylcyclo
hexylamine
(phr)

Tensile
Strength
(MPa)

Elongation
at Break (%)

Modulus at
300% (MPa)

Hardness
(Shore A)

NMCHA-0.0 0.0 22.5 650 8.5 60

NMCHA-0.2 0.2 23.8 630 9.2 62

NMCHA-0.4 0.4 24.5 610 10.1 64

NMCHA-0.6 0.6 25.1 590 11.0 66

NMCHA-0.8 0.8 25.5 570 11.8 68

Experimental Protocols
The following are detailed methodologies for the preparation and testing of rubber compounds

containing N-Methylcyclohexylamine.

Rubber Compounding Protocol
This protocol is based on ASTM D3182 for the mixing of rubber compounds.[1][12][13]

Equipment:

Two-roll mill[14][15][16][17]

Analytical balance

Materials (Example Formulation):

Natural Rubber (SMR 10): 100 phr

Carbon Black (N330): 50 phr

Zinc Oxide: 5 phr

Stearic Acid: 2 phr
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Primary Accelerator (CBS): 0.7 phr

N-Methylcyclohexylamine: Variable (0.0 - 0.8 phr)

Sulfur: 2.0 phr

Procedure:

Mastication: Pass the natural rubber through the nip of the two-roll mill (set to ~70°C and a

nip gap of 2 mm) several times until a smooth, continuous sheet is formed on the front roll.

[14] This process reduces the viscosity of the rubber.

Addition of Activators and Accelerator: Widen the nip to 2.5 mm. Add the zinc oxide, stearic

acid, primary accelerator (CBS), and N-Methylcyclohexylamine to the rolling bank on the

mill.

Mixing: Perform several ¾ cuts from each side of the rubber sheet and fold it back into the

mill. This ensures a homogeneous dispersion of the ingredients.[14]

Addition of Filler: Increase the nip size to 3 mm and add the carbon black in increments.

Continue the cutting and folding process until the filler is fully incorporated and no loose

powder is visible.

Addition of Curing Agent: Reduce the mill temperature to below 60°C to prevent premature

vulcanization (scorching). Add the sulfur and mix until it is evenly dispersed.

Sheeting Out: Pass the compounded rubber through the mill at a nip setting of ~2 mm to

form a uniform sheet. Allow the compounded sheets to mature for at least 24 hours at room

temperature before testing.

Rheological Analysis Protocol
This protocol follows the principles of ISO 6502 for cure characteristics analysis.[6][7][18]

Equipment:

Moving Die Rheometer (MDR) or Oscillating Disc Rheometer (ODR)
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Volumetric sample cutter

Procedure:

Sample Preparation: Cut a sample of the uncured rubber compound of a specific volume

(typically 5-6 cm³) using a volumetric sample cutter.[19]

Instrument Setup: Set the rheometer test temperature to 150°C.

Testing: Place the sample in the sealed test cavity of the rheometer. The instrument will

oscillate one part of the die, exerting a shear strain on the sample.

Data Acquisition: The rheometer measures the torque required to oscillate the die as a

function of time. The test is complete when the torque reaches a maximum or equilibrium

value.

Analysis: From the resulting cure curve, determine the ML, MH, ts2, and t90 values.

Mechanical Properties Testing Protocol
This protocol is based on ASTM D412 for tensile properties of vulcanized rubber.[9][10][11][20]

[21]

Equipment:

Compression molding press

Tensile testing machine with an extensometer

Dumbbell-shaped cutting die (Die C)

Procedure:

Vulcanization: Place the uncured rubber compound into a mold and vulcanize in a

compression press at 150°C for its t90 time as determined by the rheometer.

Specimen Preparation: Allow the vulcanized sheets to cool for at least 24 hours. Cut

dumbbell-shaped test specimens from the vulcanized sheets using the cutting die.[9]
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Testing:

Measure the thickness and width of the narrow section of the dumbbell specimen.

Clamp the specimen into the grips of the tensile testing machine.

Attach an extensometer to the specimen to measure elongation accurately.

Start the test at a constant crosshead speed (e.g., 500 mm/min).[20]

Data Analysis: The machine will record the force as a function of elongation until the

specimen breaks. From this data, calculate the tensile strength, elongation at break, and

modulus at 300% elongation.
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Figure 2: General experimental workflow for rubber compounding and testing.
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Conclusion
N-Methylcyclohexylamine is an effective secondary accelerator for the sulfur vulcanization of

rubber. Its inclusion in a rubber formulation leads to a dose-dependent reduction in scorch and

cure times, thereby increasing production efficiency. Furthermore, the enhanced cross-link

density associated with its use results in improved mechanical properties, such as tensile

strength, modulus, and hardness. The protocols provided herein offer a standardized

framework for the systematic evaluation of N-Methylcyclohexylamine and other amine

accelerators in rubber compounds.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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